(E)-N-[1-(1H-Benzimidazol-2-yl)piperidin-4-yl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[1-(1H-benzimidazol-2-yl)piperidin-4-yl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C18H25N5O/c1-22(2)11-5-8-17(24)19-14-9-12-23(13-10-14)18-20-15-6-3-4-7-16(15)21-18/h3-8,14H,9-13H2,1-2H3,(H,19,24)(H,20,21)/b8-5+
• InChI Key: WINJKRXTSCKLDM-VMPITWQZSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NC1CCN(CC1)C2=NC3=CC=CC=C3N2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NC1CCN(CC1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and molecular weight. It may also include the type of compound it is (e.g., organic, inorganic, polymer, etc.) and its role or use in industry or research.

Synthesis Analysis

This would involve a detailed look at how the compound is synthesized, including the starting materials, reaction conditions, and any catalysts used. The yield and purity of the product would also be discussed.

Molecular Structure Analysis

This would involve a discussion of the compound’s molecular structure, including its bonding, stereochemistry, and any functional groups present. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry might be used to determine the structure.

Chemical Reactions Analysis

This would involve a study of the reactions the compound undergoes, including its reactivity and the conditions under which it reacts. The products of these reactions would also be discussed.

Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability. These properties can often give clues about how the compound behaves in different environments.

Safety And Hazards

This would involve a discussion of any safety concerns or hazards associated with the compound. This could include toxicity data, handling precautions, and disposal methods.

Future Directions

This would involve a discussion of potential future research directions for the compound. This could include potential applications, modifications to improve its properties, or further studies to better understand its behavior.

I hope this general guidance is helpful. For a more specific analysis, I would recommend consulting a chemistry professional or database. Please note that handling chemicals should always be done with appropriate safety precautions and only by those trained to do so.